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Compound of Interest

Compound Name: ML-210
CAS No.: 1360705-96-9
Cat. No.: B609125
Get Quote
. J

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal
of ML-210 (CAS 1360705-96-9), a selective and covalent glutathione peroxidase 4 (GPX4)
inhibitor used in cancer research to induce ferroptosis. Adherence to these guidelines is critical
to ensure personal safety and maintain a secure laboratory environment.

Personal Protective Equipment (PPE) for ML-210

Proper personal protective equipment is the first line of defense against accidental exposure.
The following table summarizes the required PPE for handling ML-210.
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PPE Category

Specification

Rationale

Eye Protection

Safety goggles with side-

shields

Protects eyes from splashes or

airborne particles of ML-210.

Hand Protection

Protective gloves (e.g., nitrile)

Prevents skin contact. Gloves
should be inspected before

use and changed frequently.

Body Protection

Impervious laboratory coat or

clothing

Provides a barrier against
accidental spills and
contamination of personal

clothing.

Respiratory

NIOSH-approved respirator

Recommended when handling
the powder form to avoid
inhalation of dust and

aerosols.[1]

Operational Plan for Handling ML-210

A systematic approach to handling ML-210 minimizes risks. The following workflow outlines the

key steps from preparation to cleanup.
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ML-210 Handling and Disposal Workflow
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ML-210 Handling and Disposal Workflow
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Hazard and Safety Information

A thorough understanding of the hazards associated with ML-210 is crucial for safe handling.

Hazard Classification

Description

Acute Oral Toxicity

Category 4: Harmful if swallowed.[1][2]

Aquatic Hazard (Long-term)

Category 4: May cause long-lasting harmful

effects to aquatic life.[1]

Primary Routes of Exposure

Ingestion, inhalation, skin and eye contact.

Incompatible Materials

Strong acids/alkalis, strong oxidizing/reducing

agents.[1]

Hazardous Decomposition Products

Under fire conditions, may decompose and emit

toxic fumes.[1]

Emergency Procedures and First Aid

In the event of exposure, immediate and appropriate action is critical.

Exposure Route

First Aid Measures

If Swallowed

Rinse mouth with water. Do NOT induce

vomiting. Call a physician immediately.[1]

Eye Contact

Immediately flush eyes with large amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Immediately wash skin with soap and plenty of
water. Remove contaminated clothing. Seek

medical attention if irritation develops.[1]

Inhalation

Move the exposed person to fresh air. If not
breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

[1]
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Storage and Disposal Plan

Proper storage and disposal are essential for safety and environmental protection.

Storage

ML-210 should be stored in a tightly sealed container in a dry and well-ventilated area.[3] For
long-term stability, storage at -20°C is recommended.[1]

Disposal

All waste materials contaminated with ML-210, including empty containers, unused product,
and contaminated PPE, must be disposed of as hazardous waste. Follow all federal, state, and
local regulations for chemical waste disposal. Do not allow the product to enter drains or
watercourses.[1]

Experimental Protocol Considerations

When designing experiments involving ML-210, consider the following:
e Solubility: ML-210 is soluble in DMSO. Prepare stock solutions in a chemical fume hood.

 Stability: The compound is stable under recommended storage conditions.[1] Avoid exposure
to incompatible materials.

o Cell Culture: When treating cells with ML-210, ensure all manipulations are performed in a
biological safety cabinet to maintain sterility and prevent aerosol generation.

By adhering to these safety protocols and operational plans, researchers can confidently and
safely utilize ML-210 in their critical work to advance cancer therapy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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